Cas no 2172006-63-0 (3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid)

• Product Name: 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid
• CAS No: 2172006-63-0
• MF: C₃₁H₂₇N₃O₅
• MW: 521.563187837601
• CID: 6077448
• PubChem ID: 165579793
• Update Time: 2025-07-18

3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid
• 2172006-63-0
• EN300-1529935
• 3-{N-benzyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}propanoic acid

• Inchi： 1S/C31H27N3O5/c35-28(36)16-18-34(19-21-9-2-1-3-10-21)30(37)29-27(15-8-17-32-29)33-31(38)39-20-26-24-13-6-4-11-22(24)23-12-5-7-14-25(23)26/h1-15,17,26H,16,18-20H2,(H,33,38)(H,35,36)
• InChI Key： ADSLRFAZAVTOFO-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CN=C1C(N(CCC(=O)O)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 521.19507097g/mol
• Monoisotopic Mass: 521.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 109Ų

Additional information on 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid

Introduction to 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic Acid (CAS No. 2172006-63-0)

3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid, identified by its CAS number 2172006-63-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, characterized by its multi-functional groups, positions it as a potential candidate for various therapeutic applications.

The molecular framework of 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid incorporates several key structural motifs that are known to contribute to its pharmacological properties. The presence of a pyridine core, flanked by benzyl and fluorenylmethoxycarbonyl (Fmoc) protecting groups, enhances its reactivity and binding affinity. This configuration is particularly intriguing because it allows for further derivatization and modification, which can be tailored to optimize its biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that the pyridine moiety can interact with nucleophilic residues in enzymes and receptors, while the Fmoc group provides a site for selective modification. These features make 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid a versatile scaffold for designing novel therapeutic agents.

In the realm of drug discovery, the development of inhibitors targeting kinases and other enzyme-driven pathways has been a major focus. The structure of 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid bears similarities to known kinase inhibitors, which suggests potential applications in this area. Kinases play crucial roles in cellular signaling cascades, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that can selectively inhibit aberrant kinase activity, researchers aim to develop treatments that can modulate these pathways effectively.

The benzyl group in the molecule not only contributes to its stability but also serves as a handle for further chemical transformations. For instance, it can be removed under specific conditions to reveal more reactive intermediates or to facilitate conjugation with other bioactive molecules. This flexibility is particularly valuable in drug development, where the ability to modify a lead compound is essential for optimizing its pharmacokinetic and pharmacodynamic properties.

The fluorenylmethoxycarbonyl (Fmoc) group is another critical feature of this compound. Originally developed as a protecting group for amino acids in peptide synthesis, Fmoc has found utility in broader contexts due to its stability under basic conditions and ease of removal. In the case of 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-y]formamido}propanoic acid, the Fmoc moiety likely contributes to the overall solubility and stability of the molecule, making it more amenable to further synthetic manipulations.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. By leveraging high-resolution crystal structures of protein targets, researchers can design molecules that fit precisely into binding pockets, enhancing their efficacy and selectivity. The structural features of 3-{N-benzyl-l--{((S-H-fluorenylmethoxycarbonyl)amino})pyridin--2--y]formamido}propanoic acid, with its well-defined hydrogen bonding patterns and hydrophobic interactions, make it an attractive candidate for such approaches.

The formamide group at the terminal position of the molecule introduces additional functionality that can be exploited for drug design purposes. Formamide groups are known to participate in hydrogen bonding interactions, which can be crucial for stabilizing enzyme-substrate complexes. This feature may enhance the binding affinity of 3-{N-benzyl-l--{((S-H-fluorenylmethoxycarbonyl)amino})pyridin--2--y]formamido}propanoic acid to its target proteins.

In conclusion, 3-{N-benzyl-l--{((S-H-fluorenylmethoxycarbonyl)amino})pyridin--2--y]formamido}propanoic acid (CAS No. 2172006--63--0) represents a promising lead compound in pharmaceutical research due to its complex structure and potential biological activities. Its multifunctional groups provide opportunities for further derivatization and optimization, making it a valuable scaffold for developing novel therapeutic agents. As computational methods continue to advance, researchers will be better equipped to explore the full potential of this compound and related derivatives.